Cas no 1310384-33-8 (5-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile)

• Product Name: 5-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile
• CAS No: 1310384-33-8
• MF: C₁₃H₁₇BN₂O₂
• MW: 244.097283124924
• CID: 1033407
• PubChem ID: 53398508
• Update Time: 2025-10-19

5-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile
• 3-Cyano-5-methylpyridine-6-boronic acid pinacol ester
• 5-Cyano-3-methylpyridine-2-boronic acid pinacol ester
• 5-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carbonitrile
• DTXSID00694468
• 1310384-33-8
• AKOS015950129

• MDL： MFCD08063032
• Inchi： 1S/C13H17BN2O2/c1-9-6-10(7-15)8-16-11(9)14-17-12(2,3)13(4,5)18-14/h6,8H,1-5H3
• InChI Key： XNPIYQSLCWJMFY-UHFFFAOYSA-N
• SMILES： O1B(C2C(C)=CC(C#N)=CN=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 244.13800
• Monoisotopic Mass: 244.1383080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.14000
• LogP: 1.56088

Additional information on 5-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile

5-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile: A Comprehensive Overview

The compound with CAS No 1310384-33-8, known as 5-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure and potential applications in advanced materials and drug development.

Nicotinonitrile derivatives have been extensively studied due to their versatile properties and reactivity. The presence of the dioxaborolane group in this compound introduces interesting electronic and structural features that enhance its utility in various chemical reactions. Recent studies have highlighted the role of such compounds in cross-coupling reactions, particularly in the context of boronic ester chemistry, which is pivotal in the synthesis of complex organic molecules.

The synthesis of 5-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, making this compound accessible for large-scale applications.

In terms of applications, this compound has shown promise in the development of advanced materials such as conjugated polymers and organic semiconductors. Its ability to participate in Suzuki-Miyaura coupling reactions makes it a valuable building block for constructing complex molecular architectures with tailored electronic properties.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic structure of this compound. Studies using density functional theory (DFT) have revealed insights into its frontier molecular orbitals and reactivity patterns, which are critical for designing next-generation materials with enhanced performance characteristics.

The incorporation of the dioxaborolane group also imparts unique mechanical and thermal properties to the compound. This makes it an attractive candidate for use in high-performance polymers and composites that require both strength and flexibility.

Furthermore, the methyl substituents on the dioxaborolane ring contribute to the compound's stability under various reaction conditions. This stability is particularly advantageous in industrial settings where robustness is essential for large-scale production processes.

In summary, 5-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinonitrile represents a cutting-edge advancement in organic chemistry. Its unique structure and versatile properties position it as a key player in the development of innovative materials and chemical processes.